Cas no 127755-21-9 (4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate)

4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate is a specialized organic compound featuring a unique combination of functional groups, including a chlorobutynyl ester and a cyclohexyl-hydroxy-phenylacetate moiety. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly in the development of intermediates for pharmaceuticals or agrochemicals. The presence of both alkyne and ester functionalities allows for versatile transformations, such as click chemistry or further derivatization. The cyclohexyl and phenyl groups contribute to steric and electronic modulation, enhancing selectivity in synthetic pathways. Its well-defined molecular architecture makes it a valuable reagent for targeted synthesis in research and industrial settings.

4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate structure

127755-21-9 structure

Product Name:4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate

CAS No:127755-21-9

MF:C₁₈H₂₁ClO₃

MW:320.810544729233

CID:2085543

Update Time:2025-06-14

4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

- 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate
- 4-Chlorobut-2-ynyl 2-cyclohexyl-2-hydroxy-2-phenylacetate
- Inchi： 1S/C18H21ClO3/c19-13-7-8-14-22-17(20)18(21,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1,3-4,9-10,16,21H,2,5-6,11-14H2
- InChI Key： YRWMJDSLUOLCLB-UHFFFAOYSA-N
- SMILES： ClCC#CCOC(C(C1C=CC=CC=1)(C1CCCCC1)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 424
Topological Polar Surface Area: 46.5

4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C364460-25mg	4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate	127755-21-9		25mg	$ 207.00	2023-04-18
TRC	C364460-250mg	4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate	127755-21-9		250mg	$ 1642.00	2023-04-18

4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate Related Literature

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Additional information on 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate

Comprehensive Analysis of 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate (CAS No. 127755-21-9)

The compound 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate (CAS No. 127755-21-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chloroalkyne moiety and a hydroxy-phenylacetate ester. This combination makes it a subject of interest in synthetic chemistry, particularly for researchers exploring esterification techniques and alkyne-based reactivity. The presence of both cyclohexyl and phenyl rings introduces steric and electronic complexities, which are often leveraged in asymmetric synthesis and catalysis studies.

In recent years, the demand for high-purity intermediates like 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate has surged, driven by advancements in pharmaceutical research and material science. Researchers frequently search for its synthetic pathways, spectroscopic data (e.g., NMR, IR), and applications in drug design. The compound’s CAS No. 127755-21-9 serves as a critical identifier in chemical databases, ensuring accurate retrieval for regulatory or academic purposes. Its alkyne-chloride segment also attracts attention in click chemistry, a trending topic in modular synthesis.

From an industrial perspective, 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate is valued for its role in producing fine chemicals and customized esters. Questions about its stability under varying pH or solubility in organic solvents are common among chemists optimizing reaction conditions. Additionally, its hydroxy-phenylacetate component aligns with green chemistry trends, as researchers seek biodegradable derivatives for sustainable applications. Analytical challenges, such as chromatographic separation or mass spectrometry fragmentation patterns, are also frequently discussed in forums.

The compound’s nomenclature often leads to queries about IUPAC naming rules or structural isomerism. For instance, the 4-Chlorobut-2-yn-1-yl prefix specifies the position of the chlorine atom, while the 2-cyclohexyl-2-hydroxy-2-phenylacetate suffix denotes the ester’s branched architecture. Such details are crucial for patent filings or literature citations. Moreover, computational chemists model its molecular orbitals to predict reactivity, a hot topic in AI-driven drug discovery.

In summary, 4-Chlorobut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate (CAS No. 127755-21-9) exemplifies the intersection of structural complexity and practical utility. Its study addresses both fundamental questions in organic chemistry and applied challenges in R&D pipelines. As interest grows in tailored molecular scaffolds, this compound remains a focal point for innovation.